Cas no 89380-01-8 (N-(6-Chloro-3-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)formamide)

N-(6-Chloro-3-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)formamide structure
89380-01-8 structure
Product Name:N-(6-Chloro-3-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)formamide
CAS No:89380-01-8
MF:C6H6ClN3O3
MW:203.583139896393
CID:993728
PubChem ID:337504
Update Time:2025-04-20

N-(6-Chloro-3-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)formamide Chemical and Physical Properties

Names and Identifiers

    • N-(6-chloro-3-methyl-2,4-dioxo-1H-pyrimidin-5-yl)formamide
    • NSC355517
    • NSC-355517
    • N-(6-Chloro-3-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)formamide
    • DTXSID80320177
    • 89380-01-8
    • Inchi: 1S/C6H6ClN3O3/c1-10-5(12)3(8-2-11)4(7)9-6(10)13/h2H,1H3,(H,8,11)(H,9,13)
    • InChI Key: AAIHBUWLYQWAIK-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(N(C)C(N1)=O)=O)NC=O

Computed Properties

  • Exact Mass: 203.01
  • Monoisotopic Mass: 203.01
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 78.5Ų

Experimental Properties

  • Density: 1.59
  • Boiling Point: 383.9°C at 760 mmHg
  • Flash Point: 186°C
  • Refractive Index: 1.601
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